ABCC1

Target Description

ABCC1, also known as MRP1 (Multidrug Resistance-associated Protein 1), is an ATP-binding cassette (ABC) transporter protein. It mediates the efflux of a broad range of endogenous and xenobiotic organic anions, including glutathione conjugates, glucuronides, and sulfate conjugates, from cells. Its biological function is crucial in cellular detoxification and drug disposition. Therapeutically, ABCC1 is significant in multidrug resistance in cancer, where its overexpression contributes to chemotherapy failure by actively pumping anticancer drugs out of tumor cells. It also plays roles in inflammatory responses and neuroprotection.